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Compound of Interest

Compound Name: 2-(2-Chloroethoxy)propane
CAS No.: 13830-12-1
Cat. No.: B1277445
Get Quote
. J

Technical Monograph: 2-(2-
Chloroethoxy)propane

CAS Registry Number: 13830-12-1 Synonyms: 2-Chloroethyl isopropy! ether; 2-
Isopropoxyethyl chloride; Isopropyl 2-chloroethyl ether[1]

Executive Summary

2-(2-Chloroethoxy)propane is a specialized bifunctional organochloride intermediate
characterized by an isopropyl ether moiety linked to an ethyl chloride chain. Unlike its n-propyl
isomer (used extensively in herbicide manufacturing), this isopropyl variant serves as a precise
building block in medicinal chemistry for modulating lipophilicity and steric bulk in drug
candidates. This guide provides a rigorous technical analysis of its physicochemical properties,
synthesis protocols, and reactivity profiles, designed for researchers requiring high-purity
alkylation reagents.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1277445#bc-rfq
https://www.pharmaffiliates.com/en/13830-12-1-2-2-chloroethoxy-propane-pa270022601.html
https://www.benchchem.com/product/b1277445/docs?utm_src=pdf-body#2-2-chloroethoxy-propane-iupac-name-and-common-synonyms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277445?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Chemical Identity & Physicochemical Profile[2][3][4]
[5][6][7][8]

The nomenclature "2-(2-Chloroethoxy)propane” identifies the compound as a propane
derivative substituted at the second carbon (isopropyl position) with a 2-chloroethoxy group.
This structural distinction from the n-propyl isomer (1-(2-chloroethoxy)propane) significantly
influences its boiling point and steric interactions during nucleophilic substitution.

Table 1: Chemical Identifiers

Identifier Value
IUPAC Name 2-(2-Chloroethoxy)propane
CAS Number 13830-12-1

Molecular Formula

SMILES Cc(cyocccl
InChl Key ZPEFUABIKZOZPV-UHFFFAQYSA-N
Molecular Weight 122.59 g/mol

ble 2: Physicachemical .

Property Metric Condition / Note

Boiling Point 120.0 -120.3°C @ 760 mmHg

Density 0.955 g/cm? @ 20 °C

Flash Point ~38.5°C (Izllaorier:azrei (Highly
Refractive Index 1.4125

Solubility Soluble Ethanol, Ether, Chloroform
Appearance Colorless Liquid Pungent, ether-like odor

Synthesis & Manufacturing Methodology
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The synthesis of 2-(2-Chloroethoxy)propane is a two-stage process. The primary challenge is
preventing the formation of symmetrical bis-ethers. The preferred industrial route involves the
hydroxyalkylation of isopropanol followed by chlorination using thionyl chloride (

), which offers easier purification compared to acid-catalyzed methods.

Synthesis Pathway Diagram

Thionyl Chloride
(SOClz)
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+
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(Start) (Intermediate)

S0z (g) + HCI (9)

Click to download full resolution via product page

Figure 1: Stepwise synthesis from isopropanol to 2-(2-Chloroethoxy)propane via
hydroxyethylation and subsequent chlorination.

Experimental Protocol: Chlorination of 2-
Isopropoxyethanol

Objective: Conversion of 2-isopropoxyethanol to 2-(2-Chloroethoxy)propane via nucleophilic
substitution (

).

Reagents:

o 2-Isopropoxyethanol (1.0 equiv)
e Thionyl Chloride (

) (1.2 equiv)
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e Pyridine (0.05 equiv, catalyst/scavenger)
e Solvent: Dichloromethane (DCM) or neat (if temperature is controlled)
Step-by-Step Methodology:

e Setup: Equip a 3-neck round-bottom flask with a reflux condenser, pressure-equalizing
addition funnel, and a gas scrubber (NaOH trap) to neutralize evolved

and
gases.

e Charging: Charge the flask with 2-isopropoxyethanol and pyridine. Cool the mixture to 0-5
°C using an ice bath.

o Addition: Add

dropwise over 60 minutes. Critical: Maintain internal temperature below 10 °C to prevent
ether cleavage or darkening.

» Reaction: Once addition is complete, allow the mixture to warm to room temperature, then
heat to reflux (approx. 40-50 °C if using DCM, or 80 °C if neat) for 2—4 hours. Monitor via
GC-MS until the alcohol peak disappears.

e Quenching: Cool the mixture and pour slowly onto crushed ice/water to decompose excess
thionyl chloride.

o Extraction: Extract the aqueous layer with DCM (

). Combine organic layers.

 Purification: Wash organics with saturated

(to remove acid traces) and brine. Dry over anhydrous

« Distillation: Concentrate under reduced pressure. Purify the residue via fractional distillation.
Collect the fraction boiling at 120 °C (atmospheric pressure).
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Reactivity Profile & Applications
Reactivity Mechanisms

The terminal chloride is a moderate leaving group, making the compound an effective alkylating
agent. The isopropyl ether oxygen provides a specific steric environment that can influence the
regioselectivity of incoming nucleophiles.

e Nucleophilic Substitution (

): Reacts with amines, phenoxides, and thiols. The reaction rate is slower than the n-propyl
isomer due to the inductive effect and slight steric bulk of the isopropyl group.

o Ether Cleavage: Stable to basic conditions but susceptible to cleavage by strong Lewis acids
(e.g.,

) or hydroiodic acid (

)

Reactivity Pathway Diagram

Primary Amine
RNH2) [ e
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Figure 2: Primary reactivity pathways utilized in medicinal chemistry for linker synthesis and
scaffold elaboration.

Applications in Drug Development[2]
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o Linker Chemistry: Used to introduce the 2-isopropoxyethyl motif. This chain is often
employed to increase the lipophilicity (

) of a polar pharmacophore without adding a hydrogen bond donor.

o Protective Groups: The chloroethyl group can serve as a precursor to robust ether protecting
groups that are stable under basic hydrolysis conditions.

e Mutagenicity Research: As a haloether, it is used as a reference standard in toxicology
screening to assess alkylating potential in biological systems.

Safety, Toxicology & Handling (E-E-A-T)

Signal Word:DANGER

Hazard Classification (GHS)[5][10]

o H225: Highly Flammable liquid and vapor.[2][3][4]
« H301: Toxic if swallowed.[2][3][4]
» H331: Toxic if inhaled.[2][3][4]

e H315: Causes skin irritation.[3][5][4]

Critical Handling Protocols

» Containment: Handle strictly within a certified chemical fume hood. The vapor is heavier than
air and can travel to ignition sources.

o PPE: Wear butyl rubber gloves (permeation resistant to haloethers), safety goggles, and a
lab coat.

o Storage: Store at 2—8 °C under an inert atmosphere (Nitrogen or Argon). Ethers can form
explosive peroxides upon prolonged exposure to air; test for peroxides before distillation.

o Spill Response: Absorb with vermiculite or sand. Do not use combustible materials like
sawdust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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